Cas no 854035-88-4 (N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE)

• Product Name: N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE
• CAS No: 854035-88-4
• MF: C₁₂H₈F₂N₂O₂S
• MW: 282.265928268433
• CID: 844350
• PubChem ID: 3865647
• Update Time: 2025-05-20

N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE
• EN300-10911
• Z90662174
• CS-0231612
• 854035-88-4
• J-522821
• N-(2,4-Difluorophenyl)-N-(4-formylthiazol-2-yl)acetamide
• AKOS016042649
• STL302003
• G38760

• MDL： MFCD06655189
• Inchi： 1S/C12H8F2N2O2S/c1-7(18)16(12-15-9(5-17)6-19-12)11-3-2-8(13)4-10(11)14/h2-6H,1H3
• InChI Key： WUQXVAWNJXGXDI-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1N(C(C)=O)C1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 282.02745500g/mol
• Monoisotopic Mass: 282.02745500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE

N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE: A Comprehensive Overview

N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE (CAS No. 854035-88-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles and is characterized by the presence of a thiazole ring, a formyl group, and difluorophenyl substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research in various areas, including drug discovery and development.

The chemical structure of N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE is defined by its molecular formula C₁₃H₉F₂N₂O₂S. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in many biologically active molecules. The formyl group (CHO) attached to the thiazole ring adds reactivity and potential for further chemical modifications. The difluorophenyl substituents enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have highlighted the diverse biological activities of N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE. One of the most notable areas of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE has also been investigated for its antimicrobial activity. Research has demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The formyl group on the thiazole ring is believed to play a crucial role in disrupting bacterial cell walls and inhibiting essential metabolic processes.

The pharmacokinetic profile of N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE has been studied in animal models to assess its bioavailability and metabolism. Results indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an orally administered therapeutic agent. The difluorophenyl substituents contribute to its high lipophilicity, enhancing its ability to cross biological membranes and reach target tissues.

Furthermore, the compound's safety profile has been evaluated through various toxicity studies. In vitro assays using human liver microsomes have shown that N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. These findings suggest that it has a favorable safety margin for further clinical development.

In conclusion, N-(2,4-DIFLUOROPHENYL)-N-(4-FORMYL-1,3-THIAZOL-2-YL)ACETAMIDE (CAS No. 854035-88-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as cancer therapy and antimicrobial treatment. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential.